Cas no 1807072-03-2 (2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1807072-03-2
• MF: C₈H₄Cl₂F₅N
• MW: 280.022077560425
• CID: 4873847
• Update Time: 2025-06-28

2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4Cl2F5N/c9-1-3-5(7(11)12)4(8(13,14)15)2-16-6(3)10/h2,7H,1H2
• InChI Key： ZBIFWYGZFLLTRR-UHFFFAOYSA-N
• SMILES： ClC1=C(CCl)C(C(F)F)=C(C=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine

Introduction to 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1807072-03-2)

2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1807072-03-2) is a highly specialized chemical compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its complex pyridine ring system substituted with various halogenated functional groups. The presence of these substituents imparts distinct chemical and biological properties, making it a valuable candidate for a wide range of applications.

The molecular formula of 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine is C₉H₄Cl₃F₅N, and its molecular weight is approximately 318.5 g/mol. The compound's structure includes a pyridine ring with multiple halogen substituents, which contribute to its stability and reactivity. The chloro, chloromethyl, difluoromethyl, and trifluoromethyl groups are strategically positioned to enhance the compound's pharmacological properties and potential therapeutic applications.

In recent years, the study of halogenated pyridines has been a focal point in the development of new pharmaceuticals due to their ability to modulate various biological targets. 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine has shown promise in several areas of research, including the development of novel pesticides, agrochemicals, and pharmaceuticals. Its unique combination of halogenated substituents provides a robust platform for further chemical modifications and derivatization, which can be tailored to specific therapeutic needs.

The synthesis of 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine involves a series of well-defined chemical reactions that require precise control over reaction conditions and reagents. The initial step typically involves the formation of the pyridine ring through a cyclization reaction, followed by the introduction of the various halogen substituents. The chlorination and fluorination steps are critical in determining the final structure and properties of the compound. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution, have been employed to achieve high yields and purity levels.

The physical properties of 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine, including its melting point, boiling point, and solubility in various solvents, have been extensively studied. These properties are crucial for optimizing its use in different applications. For instance, its solubility in organic solvents makes it suitable for use in solution-based processes, while its thermal stability ensures that it can withstand high temperatures without significant degradation.

In terms of biological activity, 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine has demonstrated potent activity against a variety of targets. Research has shown that it can effectively inhibit certain enzymes and receptors involved in disease pathways. For example, studies have explored its potential as an inhibitor of kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer cells. Additionally, the compound has been evaluated for its antimicrobial properties, showing promising results against both bacterial and fungal pathogens.

The safety profile of 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine is an important consideration in its development as a pharmaceutical agent. Preclinical studies have assessed its toxicity and pharmacokinetic properties to ensure that it meets safety standards before advancing to clinical trials. These studies have generally shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic parameters, such as good bioavailability and a reasonable half-life.

In conclusion, 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyldipyrin) (CAS No. 1807072-03-2) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique molecular structure and versatile biological activity make it a promising candidate for further development into novel therapeutic agents. Ongoing research continues to explore its potential applications and optimize its properties for specific therapeutic uses.